Cas no 126429-21-8 (Diallyl N,N-diisopropylphosphoramidite)

Diallyl N,N-diisopropylphosphoramidite is a phosphoramidite reagent commonly employed in oligonucleotide synthesis, particularly for the introduction of phosphate linkages in nucleic acid sequences. Its key advantages include high reactivity due to the diallyl protecting group, which facilitates efficient coupling during solid-phase synthesis. The diisopropylamino moiety enhances stability, reducing premature hydrolysis and improving handling under anhydrous conditions. This compound is particularly useful in automated DNA/RNA synthesis, offering reliable performance and compatibility with standard phosphoramidite chemistry protocols. Its selective deprotection properties further streamline post-synthetic modifications, making it a valuable tool for researchers in molecular biology and medicinal chemistry.
Diallyl N,N-diisopropylphosphoramidite structure
126429-21-8 structure
Product Name:Diallyl N,N-diisopropylphosphoramidite
CAS No:126429-21-8
MF:C12H24NO2P
MW:245.298224449158
MDL:MFCD00216647
CID:226751
PubChem ID:24867522
Update Time:2025-10-24

Diallyl N,N-diisopropylphosphoramidite Chemical and Physical Properties

Names and Identifiers

    • Phosphoramidous acid,N,N-bis(1-methylethyl)-, di-2-propen-1-yl ester
    • Diallyl Diisopropylphosphoramidite
    • DIALLYL N,N-DIISOPROPYLPHOSPHORAMIDITE
    • N-bis(prop-2-enoxy)phosphanyl-N-propan-2-ylpropan-2-amine
    • I05-3353
    • N,N-Bis(1-methylethyl)phosphoramidous acid di-2-propenyl ester
    • Diallyloxy(diisopropylamino)phosphine
    • bis(allyloxy)-(diisopropylamino)-phosphine
    • di-allyl-N,N-diisopropylphosphoramidite
    • bis(allyloxy)(diisopropylamino)phosphine
    • Diallyl N,N-di isopropyl phosphoramidite
    • Phosphoramidous acid, N,N-bis(1-methylethyl)-, di-2-propen-1-yl ester
    • QBLCHHSGJTUNSJ-UHFFFAOYSA-N
    • DIALLYLN,N-DIISOPROPYLPHOSPHORAMIDITE
    • MFCD00216647
    • FT-0756764
    • AKOS015895011
    • 126429-21-8
    • E80445
    • DTXSID20405573
    • Phosphoramidous acid, bis(1-methylethyl)-, di-2-propenyl ester
    • diallyldiisopropylphosphoramidite
    • SCHEMBL386395
    • SY121067
    • A929831
    • J-005381
    • DB-009652
    • [BIS(PROP-2-EN-1-YLOXY)PHOSPHANYL]DIISOPROPYLAMINE
    • Diallyl N,N-diisopropylphosphoramidite
    • MDL： MFCD00216647
    • Inchi： 1S/C12H24NO2P/c1-7-9-14-16(15-10-8-2)13(11(3)4)12(5)6/h7-8,11-12H,1-2,9-10H2,3-6H3
    • InChI Key： QBLCHHSGJTUNSJ-UHFFFAOYSA-N
    • SMILES： P(N(C(C)C)C(C)C)(OCC=C)OCC=C

Computed Properties

  • Exact Mass: 245.15400
  • Monoisotopic Mass: 245.15446601g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 9
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.1
  • Topological Polar Surface Area: 21.7Ų

Experimental Properties

  • Color/Form: 。
  • Density: 0.928 g/mL at 25 °C(lit.)
  • Boiling Point: 130 °C(lit.)
  • Flash Point: Fahrenheit: 89.6 ° f
    Celsius: 32 ° c
  • Refractive Index: n20/D 1.456(lit.)
  • PSA: 35.29000
  • LogP: 3.73730
  • Solubility: 。

Diallyl N,N-diisopropylphosphoramidite Security Information

  • Symbol: GHS02 GHS07
  • Signal Word：Warning
  • Hazard Statement： H226-H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：UN 1993 3/PG 3
  • WGK Germany：3
  • Hazard Category Code： 10-36/37/38
  • Safety Instruction： 26-36
  • FLUKA BRAND F CODES：1-10
  • Hazardous Material Identification： Xi
  • Storage Condition：2-8°C

Diallyl N,N-diisopropylphosphoramidite Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D416130-50mg
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50mg
 $110.00 2023-05-18
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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bis(allyloxy)-(diisopropylamino)-phosphine
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eNovation Chemicals LLC
D762270-5g
Phosphoramidous acid, N,N-bis(1-methylethyl)-, di-2-propen-1-yl ester
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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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SHENG KE LU SI SHENG WU JI SHU
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Diallyl N,N-diisopropylphosphoramidite,
 126429-21-8 ≥90%
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eNovation Chemicals LLC
D762270-25g
Phosphoramidous acid, N,N-bis(1-methylethyl)-, di-2-propen-1-yl ester
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25g
 $1325 2024-06-08
SHENG KE LU SI SHENG WU JI SHU
sc-227766-1 g
Diallyl N,N-diisopropylphosphoramidite,
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AR000THR-250mg
Phosphoramidous acid, N,N-bis(1-methylethyl)-, di-2-propen-1-yl ester
 126429-21-8 95%
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